Cas no 959144-05-9 (N-(4'-C-Azido-P-1-naphthalenyl-5'-adenylyl)-Lalanineethylester)

• Product Name: N-(4'-C-Azido-P-1-naphthalenyl-5'-adenylyl)-Lalanineethylester
• CAS No: 959144-05-9
• MF: C₂₅H₂₈N₉O₈P
• MW: 613.51908493042
• CID: 6967961
• PubChem ID: 23635148
• Update Time: 2025-08-13

N-(4'-C-Azido-P-1-naphthalenyl-5'-adenylyl)-Lalanineethylester Chemical and Physical Properties

Names and Identifiers

• 959144-05-9
• SCHEMBL14166173
• N-(4'-C-Azido-P-1-naphthalenyl-5'-adenylyl)-Lalanineethylester
• ethyl (2S)-2-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-azido-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-(1-naphthyloxy)phosphoryl]amino]propanoate
• CHEMBL391784

• Inchi： 1S/C25H28N9O8P/c1-3-39-24(37)14(2)31-43(38,42-17-10-6-8-15-7-4-5-9-16(15)17)40-11-25(32-33-27)20(36)19(35)23(41-25)34-13-30-18-21(26)28-12-29-22(18)34/h4-10,12-14,19-20,23,35-36H,3,11H2,1-2H3,(H,31,38)(H2,26,28,29)/t14-,19+,20-,23+,25+,43?/m0/s1
• InChI Key： KJBIJOQBPBUBKI-GHQXTCINSA-N
• SMILES： P(N[C@H](C(=O)OCC)C)(=O)(OC1=CC=CC2C=CC=CC1=2)OC[C@@]1([C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 613.17984588Da
• Monoisotopic Mass: 613.17984588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 208Ų